2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid

• IUPAC Name: 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid
• InChI: InChI=1S/C15H19NO3/c1-2-16(10-15(18)19)14(17)9-11-6-7-12-4-3-5-13(12)8-11/h6-8H,2-5,9-10H2,1H3,(H,18,19)
• InChI Key: MIUQBTUORDAAKK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)O)C(=O)CC1=CC2=C(CCC2)C=C1
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid, also known as GVG, is a synthetic compound that has been extensively studied for its potential therapeutic properties. GVG has been shown to have a number of biochemical and physiological effects, and researchers are currently exploring its potential applications in a variety of fields.

Mechanism of Action

The mechanism of action of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is complex and not fully understood. However, it is believed that 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid acts by modulating the activity of GABAergic neurons in the brain. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity. By modulating GABAergic activity, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is thought to have a number of effects on the central nervous system, including the reduction of seizure activity and the modulation of dopamine release.
Biochemical and Physiological Effects:
2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has a number of biochemical and physiological effects that have been well-documented in scientific research. These effects include the inhibition of dopamine reuptake, the modulation of GABAergic neurotransmission, and the reduction of seizure activity. 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has a number of advantages as a research tool, including its well-established synthesis method and its ability to modulate GABAergic neurotransmission. However, there are also limitations to the use of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid in lab experiments. For example, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is a relatively complex compound, and its effects on the central nervous system are not fully understood. Additionally, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid is not currently approved for human use, which limits its potential applications in clinical research.

Future Directions

There are a number of potential future directions for research on 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid. One area of interest is the potential of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid as a treatment for addiction. Studies have shown that 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid may be effective in reducing drug-seeking behavior in animal models of addiction, and further research is needed to explore its potential as a treatment for addiction in humans. Additionally, 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid may have applications in the treatment of neurodegenerative disorders, such as Parkinson's disease. Further research is needed to explore the potential of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid as a neuroprotective agent and its potential applications in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid involves several steps, including the reaction of indanone with ethyl chloroacetate to form ethyl 2-(2-oxoindolin-3-yl)acetate, which is then reacted with ethylenediamine to form 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid. This synthesis method has been well-established and is widely used in the production of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid for research purposes.

Scientific Research Applications

2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has been the subject of extensive scientific research due to its potential therapeutic properties. Studies have shown that 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid has a number of effects on the central nervous system, including the modulation of GABAergic neurotransmission and the inhibition of dopamine reuptake. These effects have led researchers to investigate the potential of 2-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]-ethylamino]acetic acid as a treatment for a variety of conditions, including addiction, epilepsy, and Parkinson's disease.